Cas no 1249580-56-0 (2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE
• CAS No: 1249580-56-0
• MF: C₈H₉ClO₄S₂
• MW: 268.737659215927
• MDL: MFCD12784850
• CID: 5242339
• Update Time: 2025-10-31

2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-methyl-2-(methylsulfonyl)-
• 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD12784850
• Inchi： 1S/C8H9ClO4S2/c1-6-3-4-7(14(2,10)11)8(5-6)15(9,12)13/h3-5H,1-2H3
• InChI Key： PWAAIWAGRFYPGX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C)=CC=C1S(C)(=O)=O

Additional information on 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE

Introduction to 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1249580-56-0)

2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE, identified by its CAS number 1249580-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, comprising a benzene ring substituted with a methanesulfonyl group at the 1-position and a methyl group at the 5-position, along with the presence of a sulfonyl chloride functionality, make it a versatile building block for further chemical modifications.

The sulfonyl chloride moiety in 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE is particularly noteworthy due to its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of various nucleophiles, such as amines and alcohols, into the molecule, facilitating the synthesis of sulfonamides and sulfonic acids, which are prevalent in many pharmaceuticals. The 5-methyl substituent enhances the electronic properties of the benzene ring, influencing its reactivity and making it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural motif of 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE aligns well with this trend, as it provides a robust scaffold for designing molecules with enhanced pharmacological profiles. For instance, studies have demonstrated that sulfonamides derived from this compound exhibit promising inhibitory effects on certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE is its role in medicinal chemistry research. Researchers have leveraged its reactivity to develop novel sulfonamide derivatives with improved solubility, bioavailability, and target specificity. These derivatives are being evaluated in preclinical studies for their potential therapeutic applications. For example, modifications at the 1-sulfonyl chloride position have been explored to introduce heterocyclic structures or other functional groups that can modulate drug interactions at the molecular level.

The synthesis of 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE itself is an intriguing challenge that highlights the compound's synthetic utility. While classical methods involving sulfonylation followed by chlorination are common approaches, recent advancements have introduced more efficient and environmentally friendly synthetic routes. These methods often involve catalytic processes that minimize waste and improve yield, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Moreover, the electronic and steric properties of 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE make it an excellent candidate for studying molecular interactions at the computational level. Computational chemistry techniques, such as density functional theory (DFT) and molecular dynamics simulations, have been employed to predict how this compound might behave in different biological environments. These studies not only provide insights into its potential mechanism of action but also aid in optimizing its structure for better pharmacological efficacy.

In conclusion, 2-METHANESULFONYL-5-METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1249580-56-0) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for sulfonamide-based drugs, compounds like this are poised to play an increasingly important role in shaping the future of medicine.